Cas no 2228661-37-6 (3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3,3-difluoropropanoic acid
• CAS No: 2228661-37-6
• MF: C₁₅H₁₉F₂NO₅
• MW: 331.311871767044
• CID: 5893388
• PubChem ID: 165622717
• Update Time: 2025-06-09

3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3,3-difluoropropanoic acid
• 3-(2-{[(tert-butoxy)carbonyl]amino}-5-methoxyphenyl)-3,3-difluoropropanoic acid
• 2228661-37-6
• EN300-1892814

• Inchi： 1S/C15H19F2NO5/c1-14(2,3)23-13(21)18-11-6-5-9(22-4)7-10(11)15(16,17)8-12(19)20/h5-7H,8H2,1-4H3,(H,18,21)(H,19,20)
• InChI Key： NBDSIBROQPNPCS-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=C(C=CC=1NC(=O)OC(C)(C)C)OC)F

Computed Properties

• Exact Mass: 331.12312903g/mol
• Monoisotopic Mass: 331.12312903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3,3-difluoropropanoic acid

Comprehensive Introduction to 3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3,3-difluoropropanoic acid (CAS No. 2228661-37-6)

3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3,3-difluoropropanoic acid (CAS No. 2228661-37-6) is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. This Boc-protected derivative features a difluoropropanoic acid moiety, which enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The presence of a methoxy group and a tert-butoxycarbonyl (Boc) protecting group further underscores its utility in synthetic chemistry, particularly in peptide coupling and prodrug design.

In recent years, the demand for fluorinated compounds has surged due to their unique physicochemical properties, such as improved lipophilicity and resistance to enzymatic degradation. Researchers are increasingly exploring CAS No. 2228661-37-6 for applications in targeted therapies, including oncology and neurology. Its structural complexity aligns with the growing trend of precision medicine, where tailored molecular designs are critical for efficacy and safety. Additionally, the compound's Boc-protected amine functionality makes it a versatile building block for high-throughput screening libraries, addressing the need for novel bioactive molecules in drug development.

The synthesis of 3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3,3-difluoropropanoic acid involves multi-step organic transformations, including Pd-catalyzed cross-coupling and fluorination reactions. These methodologies are frequently discussed in academic forums and industry conferences, reflecting the compound's relevance in modern green chemistry initiatives. Environmental concerns have driven interest in sustainable synthetic routes, and this compound's efficient preparation highlights advancements in catalyst design and waste reduction.

From an analytical perspective, CAS No. 2228661-37-6 is characterized using techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and consistency, which are paramount for regulatory compliance in pharmaceutical applications. The compound's chromatographic behavior and spectral data are well-documented, facilitating its adoption in quality-controlled environments.

Beyond pharmaceuticals, 3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3,3-difluoropropanoic acid has garnered attention in material science. Its fluorinated backbone contributes to the development of advanced polymers with enhanced thermal stability and chemical resistance. This dual applicability underscores the compound's interdisciplinary importance, bridging gaps between life sciences and industrial chemistry.

In conclusion, CAS No. 2228661-37-6 represents a cutting-edge example of how fluorine chemistry and protective group strategies converge to address contemporary challenges in science. Its versatility, coupled with rigorous analytical validation, positions it as a cornerstone in both academic and industrial research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in innovations spanning drug delivery systems to smart materials.